Cas no 13234-71-4 (Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate)

• Product Name: Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate
• CAS No: 13234-71-4
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• CID: 1064935
• Update Time: 2025-08-01

Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate

• Inchi： 1S/C15H13NO2/c1-2-18-15(17)14(10-16)13-9-5-7-11-6-3-4-8-12(11)13/h3-9,14H,2H2,1H3
• InChI Key： KKTUFQSUPDWXSB-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C#N)C1C=CC=C2C=CC=CC=12)=O

Computed Properties

• Exact Mass: 239.09469

Experimental Properties

• PSA: 50.09

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate

Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate (CAS No. 13234-71-4): A Comprehensive Overview

Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate, identified by the CAS registry number 13234-71-4, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a naphthalene ring system with a cyano group and an ethyl ester moiety. The naphthalene group, a fused bicyclic aromatic system, contributes to the compound's stability and electronic properties, while the cyano group introduces polarity and potential reactivity. The ethyl ester group further enhances solubility and compatibility in various organic solvents.

The synthesis of Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate typically involves multi-step organic reactions, including Friedel-Crafts acylation and subsequent esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing byproducts and improving yield. The compound has been explored for its potential applications in drug design, where its structural features make it a promising candidate for modulating biological targets such as kinases or G-protein coupled receptors (GPCRs). Research published in Journal of Medicinal Chemistry highlights its role as a lead compound in anti-cancer drug discovery.

In terms of physical properties, Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate exhibits a melting point of approximately 85°C and a boiling point around 300°C under standard conditions. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various laboratory applications. The compound's UV-vis spectrum shows strong absorption bands in the visible region, attributed to the extended conjugation within the naphthalene system. This property has been leveraged in photovoltaic materials research, where it serves as a building block for dye-sensitized solar cells (DSSCs). Studies in Nature Energy demonstrate its ability to enhance light absorption efficiency in such devices.

The electronic properties of Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate have also been studied extensively using computational chemistry methods. Density functional theory (DFT) calculations reveal that the compound possesses a relatively low band gap, making it suitable for applications in organic electronics. Additionally, its ability to form stable charge transfer complexes with electron-deficient partners has been explored for use in sensors and nonlinear optical materials.

In conclusion, Ethyl 2-Cyano-2-(naphthalen-1-yl)acetate (CAS No. 13234-71-4) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthetic methodologies and material science applications, positions it as a valuable tool for researchers in both academia and industry.